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Compound of Interest

Compound Name: D-Xylono-1,4-lactone

Cat. No.: B119724

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Xylono-1,4-lactone, a naturally
occurring sugar lactone. The document details its fundamental chemical properties,
comprehensive experimental protocols for its synthesis, and explores its current understanding
within biological systems. This guide is intended to serve as a valuable resource for
professionals in research, chemical synthesis, and drug discovery.

Core Properties of D-Xylono-1,4-lactone

D-Xylono-1,4-lactone, also known as D-xylonic gamma-lactone, is the cyclic ester of D-xylonic
acid. Its chemical and physical properties are summarized in the table below, providing a
foundational dataset for experimental design and computational analysis.
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Property Value References
Molecular Formula CsHsOs [1112][3][4]
Molecular Weight 148.11 g/mol [2][3]

D-Xylonic-1,4-lactone; D-

Xylonic gamma-lactone; D-
Alternate Names [3]
Xylono-y-lactone; y-Lactone D-

Xylonic Acid
Appearance White to off-white solid [1]
Water Solubility Very soluble [1]

Experimental Protocols for Synthesis

The synthesis of D-Xylono-1,4-lactone can be achieved through both chemical and enzymatic
methodologies. Below are detailed protocols for each approach, offering flexibility based on
laboratory capabilities and desired product specifications.

Chemical Synthesis via Oxidation of D-Xylose

This protocol is adapted from the classical method of oxidizing an aldose to an aldonic acid,
which then undergoes spontaneous lactonization. The procedure for the analogous D-lyxono-
1,4-lactone synthesis is presented here as a template.[5]

Materials:

D-Xylose

o Potassium carbonate (K2CO3)

e Bromine (Brz2)

e Formic acid (HCOOH, 88%)

o Ethanol

e Deionized water
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e Round-bottom flask

e Magnetic stirrer and stir bar

e Ice bath

e pH meter or pH paper

e Rotary evaporator

o Filtration apparatus

Procedure:

 In a round-bottom flask, dissolve D-xylose and potassium carbonate in deionized water.
e Cool the mixture to 0°C using an ice bath while stirring.

» Slowly add bromine dropwise to the stirring solution. The reaction is exothermic and the
temperature should be maintained at 0°C.

 After the addition of bromine is complete, continue stirring at 0°C for one hour.

e Remove the ice bath and allow the mixture to warm to room temperature.
 Acidify the reaction mixture to a pH of 3-4 using 88% formic acid.

* Remove volatile components under reduced pressure using a rotary evaporator.

o Dissolve the resulting oily residue in ethanol at room temperature to precipitate inorganic
salts.

o Filter the mixture to remove the salts and wash the filter cake with additional ethanol.

o Combine the ethanolic filtrates and concentrate under reduced pressure to yield crude D-
Xylono-1,4-lactone.

» Further purification can be achieved by recrystallization.
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Enzymatic Synthesis from D-Xylose

This method utilizes the enzyme D-xylose dehydrogenase to catalyze the oxidation of D-xylose
to D-xylonolactone, which is then hydrolyzed to D-xylonic acid and can be subsequently
lactonized.[6]

Materials:

D-Xylose

o Recombinant D-xylose dehydrogenase (XyIB) from Caulobacter crescentus

¢ Alcohol dehydrogenase (ADH)

» Nicotinamide adenine dinucleotide (NAD)

o Acetaldehyde

e Ammonium bicarbonate buffer (NHsHCOs, 10 mM, pH 8.0)

e Sodium hydroxide (NaOH) for pH control

e Reaction vessel with pH and temperature control

Procedure:

e Prepare a reaction mixture in the ammonium bicarbonate buffer containing D-xylose, a
catalytic amount of NAD*, and acetaldehyde.

e Add the enzymes XyIB and ADH to the reaction mixture. ADH is used for the in-situ
regeneration of NAD™.

e Maintain the reaction at a constant pH of 8.0 by the controlled addition of NaOH. The
consumption of NaOH indicates the formation of D-xylonic acid.

» Monitor the reaction for the complete conversion of D-xylose.

e Upon completion, the D-xylonic acid in the form of its salt is the primary product. To obtain
the lactone, the D-xylonate solution needs to be acidified and concentrated.[7]
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» Adetailed procedure for lactonization involves passing the D-xylonate solution through a
cation exchange resin to obtain the free acid. The resulting solution is then concentrated
under reduced pressure and heated to promote the formation of D-Xylono-1,4-lactone.[7]

Biological Role and Signaling Pathways

Currently, there is limited direct evidence of D-Xylono-1,4-lactone’s involvement in specific
signaling pathways in mammalian cells for drug development purposes. It is recognized as a
metabolite in mice.[1][2] In microorganisms, the enzymatic conversion of D-xylose to D-
xylonate involves the formation of D-xylono-y-lactone. Studies in Saccharomyces cerevisiae
have shown that the accumulation of D-xylonic acid, following the opening of the lactone ring,
can lead to a decrease in intracellular pH, which can impact cell viability.[8][9]

While direct signaling roles for D-Xylono-1,4-lactone are not well-defined, other lactones, such
as sesquiterpene lactones, have been shown to modulate key signaling pathways, including
NF-kB and MAPK pathways.[10] This suggests that the lactone functional group can be a
pharmacophore, and further investigation into the biological activities of D-Xylono-1,4-lactone
IS warranted.

Synthesis and Biological Transformation Workflow

The following diagram illustrates the key transformations involving D-Xylono-1,4-lactone, from
its synthesis from D-xylose to its enzymatic hydrolysis.
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Synthesis and Hydrolysis of D-Xylono-1,4-lactone
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Caption: Workflow of D-Xylono-1,4-lactone synthesis and hydrolysis.

Future Directions in Research and Development

The established synthetic routes for D-Xylono-1,4-lactone provide a solid foundation for its
availability for further research. A key area for future investigation is the exploration of its
biological activities. Given that other lactone-containing molecules exhibit significant
pharmacological properties, it is plausible that D-Xylono-1,4-lactone or its derivatives could
interact with biological targets of therapeutic relevance.

Screening D-Xylono-1,4-lactone in various cell-based assays could uncover potential effects
on cell proliferation, inflammation, or metabolic pathways. Furthermore, its role as a metabolite
suggests that it may have endogenous functions that are yet to be elucidated. As a chiral
molecule, it can also serve as a valuable building block in the synthesis of more complex
bioactive molecules. The information presented in this guide aims to facilitate and inspire such
future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b119724?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/d-xylono-1-4-lactone-dic297739.html
https://pubchem.ncbi.nlm.nih.gov/compound/439799
https://www.scbt.com/p/d-xylono-1-4-lactone-15384-37-9
https://www.chemscene.com/product/18423-66-0.html
https://www.mdpi.com/1420-3049/30/2/287
https://pubs.acs.org/doi/10.1021/acsomega.9b01090
https://nvlpubs.nist.gov/nistpubs/jres/53/jresv53n5p325_A1b.pdf
https://pubmed.ncbi.nlm.nih.gov/25073011/
https://pubmed.ncbi.nlm.nih.gov/25073011/
https://www.researchgate.net/publication/264242024_Single_cell_and_in_vivo_analyses_elucidate_the_effect_of_xylC_lactonase_during_production_of_D-xylonate_in_Saccharomyces_cerevisiae
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014292/
https://www.benchchem.com/product/b119724#molecular-weight-and-formula-of-d-xylono-1-4-lactone
https://www.benchchem.com/product/b119724#molecular-weight-and-formula-of-d-xylono-1-4-lactone
https://www.benchchem.com/product/b119724#molecular-weight-and-formula-of-d-xylono-1-4-lactone
https://www.benchchem.com/product/b119724#molecular-weight-and-formula-of-d-xylono-1-4-lactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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